2,6-Difluoro-3-cyanopyridine
Overview
Description
2,6-Difluoro-3-cyanopyridine is a chemical compound that belongs to the pyridine family. It is a colorless and odorless liquid that is widely used in scientific research applications. The compound is synthesized using various methods, and its mechanism of action is well understood.
Scientific Research Applications
Agrochemical and Pharmaceutical Industries
- Field : Agrochemical and Pharmaceutical Industries .
- Application : Trifluoromethylpyridines, which could potentially include “2,6-Difluoro-3-cyanopyridine”, are used as a key structural motif in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests .
- Methods : The synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives are used in these industries . The exact methods of application or experimental procedures were not detailed in the source.
- Results : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Synthesis of Fluorinated Pyridines
- Field : Organic Chemistry .
- Application : Fluorinated pyridines, including “2,6-Difluoro-3-cyanopyridine”, are used in the synthesis of various organic compounds .
- Methods : The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . Specific methods include the Umemoto reaction and Balts-Schiemann reaction .
- Results : The introduction of fluorine atoms into lead structures has led to new agricultural products with improved physical, biological, and environmental properties . About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom .
Local Radiotherapy of Cancer
- Field : Medical Science .
- Application : F18 substituted pyridines, which could potentially include “2,6-Difluoro-3-cyanopyridine”, are used for local radiotherapy of cancer .
- Methods : The methods for synthesis of F18 substituted pyridines are presented . The exact methods of application or experimental procedures were not detailed in the source.
- Results : F18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Synthesis of Crop-Protection Products
- Field : Agrochemical Industry .
- Application : 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand .
- Methods : Various methods of synthesizing 2,3,5-DCTF have been reported .
Antimicrobial and Anticancer Properties
- Field : Pharmacology .
- Application : Some new 2-amino -6-(1H-benzimidazol -2-yl)-4- phenyl pyridine -3- carbonitriles have been synthesized and evaluated for antimicrobial activity for their anticancer properties .
Radiobiology
- Field : Radiobiology .
- Application : F18 substituted pyridines, which could potentially include “2,6-Difluoro-3-cyanopyridine”, are used for local radiotherapy of cancer and other biologically active compounds .
- Methods : The methods for synthesis of F18 substituted pyridines are presented . The exact methods of application or experimental procedures were not detailed in the source.
- Results : F18 substituted pyridines present a special interest as potential imaging agents for various biological applications .
Synthesis of Fluorinated Heterocycles
- Field : Organic Chemistry .
- Application : Fluorine-containing heterocycles based on polyfluorooxiranes and O,N,S-dinucleophiles .
- Methods : The methods for synthesis of fluorine-containing heterocycles are presented . The exact methods of application or experimental procedures were not detailed in the source.
Development of Fluorinated Organic Chemicals
- Field : Agrochemical, Pharmaceutical, and Functional Materials Fields .
- Application : Many recent advances in these fields have been made possible by the development of organic compounds containing fluorine .
- Results : In the crop protection industry, more than 50% of the pesticides launched in the last two decades have been fluorinated . Around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group .
properties
IUPAC Name |
2,6-difluoropyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F2N2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAMJLRZKCSLZHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30602071 |
Source
|
| Record name | 2,6-Difluoropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30602071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoro-3-cyanopyridine | |
CAS RN |
869557-17-5 |
Source
|
| Record name | 2,6-Difluoropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30602071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-difluoropyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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